Cas no 1375067-77-8 (2-(4-bromo-2-nitrophenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-bromo-2-nitrophenyl)ethan-1-amine hydrochloride
• CAS No: 1375067-77-8
• MF: C₈H₁₀BrClN₂O₂
• MW: 281.534200191498
• MDL: MFCD30346881
• CID: 5686322
• PubChem ID: 134085941
• Update Time: 2025-07-10

2-(4-bromo-2-nitrophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-nitrophenyl)ethan-1-amine hydrochloride
• EN300-22079135
• 2-(4-Bromo-2-nitrophenyl)ethanamine;hydrochloride
• 1375067-77-8
• Benzeneethanamine, 4-bromo-2-nitro-, hydrochloride (1:1)

• MDL： MFCD30346881
• Inchi： 1S/C8H9BrN2O2.ClH/c9-7-2-1-6(3-4-10)8(5-7)11(12)13;/h1-2,5H,3-4,10H2;1H
• InChI Key： MPNWJCVBRWKZMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CCN.Cl

Computed Properties

• Exact Mass: 279.96142g/mol
• Monoisotopic Mass: 279.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-bromo-2-nitrophenyl)ethan-1-amine hydrochloride

2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride (CAS No. 1375067-77-8): A Comprehensive Overview

2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride, also referred to by its CAS number 1375067-77-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of aromatic amines, characterized by the presence of a nitro group and a bromine substituent on the phenyl ring, along with an ethanamine moiety. The hydrochloride salt form indicates its application in various chemical reactions where protonation of the amine group is required.

The synthesis of 2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride involves a series of well-established organic reactions, including nitration, bromination, and amine alkylation. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

In terms of applications, 2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride has shown promise in drug discovery programs targeting specific protein kinases and receptors. Its unique electronic properties, arising from the electron-withdrawing nitro and bromine groups, make it an attractive candidate for modulating biological activity. Recent studies have highlighted its potential as a lead compound in anti-cancer therapies, particularly in inhibiting key enzymes involved in tumor progression.

Moreover, this compound has found applications in materials science, where it serves as a precursor for the synthesis of advanced polymers and nanoparticles. The ability to functionalize surfaces with this compound has opened new avenues in nanotechnology and sensor development. Researchers have also explored its use in electrochemical applications, leveraging its redox properties for energy storage devices.

From an environmental perspective, understanding the degradation pathways of 2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride is crucial for assessing its ecological impact. Recent studies have employed computational chemistry methods to predict its biodegradation rates under various environmental conditions, providing valuable data for risk assessment.

In conclusion, 2-(4-Bromo-2-Nitrophenyl)Ethan-1-Amine Hydrochloride (CAS No. 1375067-77-8) stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration in cutting-edge research ensures that it remains a focal point for innovation in chemistry and related fields.